molecular formula C17H11Br2NO3 B2621190 N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide CAS No. 324065-74-9

N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide

Cat. No. B2621190
CAS RN: 324065-74-9
M. Wt: 437.087
InChI Key: VHVMIUJWCHHUPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide” is a heterocyclic compound. It has a molecular formula of C17H11Br2NO3, an average mass of 437.082 Da, and a monoisotopic mass of 434.910553 Da .


Synthesis Analysis

The synthesis of coumarin heterocycles, which include “N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide”, has been a topic of interest for many organic and pharmaceutical chemists . These methods are carried out in both classical and non-classical conditions, particularly under green conditions such as using green solvents, catalysts, and other procedures .


Molecular Structure Analysis

The molecular structure of “N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide” is characterized by a molecular formula of C17H11Br2NO3 . The compound belongs to the class of chromene derivatives.


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide” include a density of 1.5±0.1 g/cm3, a boiling point of 668.0±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±2.0 mmHg at 25°C . It also has a molar refractivity of 114.0±0.3 cm3, a polar surface area of 47 Å2, and a molar volume of 307.7±3.0 cm3 .

Scientific Research Applications

Future Directions

The future directions for “N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide” and similar compounds lie in their potential applications in medicinal chemistry. In particular, coumarin-3-carboxamide derivatives have shown potential to inhibit the growth of cancer cells , suggesting a promising avenue for future research and development.

properties

IUPAC Name

N-benzyl-6,8-dibromo-2-oxochromene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H11Br2NO3/c18-12-6-11-7-13(17(22)23-15(11)14(19)8-12)16(21)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHVMIUJWCHHUPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H11Br2NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

437.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-6,8-dibromo-2-oxo-2H-chromene-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.